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Compound of Interest

6-bromo-2H-chromene-3-
Compound Name:
carboxylic acid

Cat. No.: B1340815

Essential Safety and Handling Guide for 6-
bromo-2H-chromene-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
bromo-2H-chromene-3-carboxylic acid, ensuring the well-being of laboratory personnel and
adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

6-bromo-2H-chromene-3-carboxylic acid is classified as a hazardous substance. According
to the Globally Harmonized System (GHS), it is known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation[1]. Therefore, stringent adherence to PPE
protocols is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards. A face shield
is recommended when there is

a risk of splashing.

Protects against serious eye
irritation from splashes or
dust[1][2].

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile) and a lab coat.
Ensure gloves are inspected

before use.

Prevents skin irritation upon
contact[1][3][4]. A lab coat
protects clothing and

underlying skin[5].

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate or
dust is generated, a
NIOSH/MSHA approved

respirator is necessary.

Mitigates the risk of respiratory
tract irritation[1][2][3].

Footwear

Closed-toe and closed-heel

shoes.

Protects feet from spills and

falling objects[2].

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible[3]. The work area, preferably a chemical fume hood, should be clean and

uncluttered.

» Donning PPE: Put on all required PPE as outlined in the table above.

» Handling the Compound:

o Avoid generating dust. If the compound is a solid, handle it carefully.

o Use only in a well-ventilated area to avoid inhaling fumes or dust[3].

o Avoid contact with skin, eyes, and clothing[3].
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o Wash hands thoroughly after handling the material[3].

e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical attention[3].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice[3].

o Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If feeling unwell, call a poison center or doctor[3].

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances[3]. The container should be clearly labeled.

Disposal Plan

All waste containing 6-bromo-2H-chromene-3-carboxylic acid must be treated as hazardous
waste.

o Segregation: Collect waste in a designated, properly labeled, and sealed container. Do not
mix with other waste streams unless compatible.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.

o Disposal: Dispose of the contents and the container in accordance with all applicable local,
state, and federal regulations. This should be done through an approved waste disposal
plant[3]. Do not pour down the drain[3].

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 6-bromo-2H-chromene-3-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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